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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of C.1.
Disperse Orange 30 in supercritical carbon dioxide (scCOz2). The solubility of this azo dye is a
critical parameter in environmentally friendly dyeing processes for synthetic fibers like
polyester, offering a water-free alternative to conventional methods. Understanding the
solubility behavior under varying conditions of temperature and pressure is essential for
process optimization and industrial application. This document summarizes key quantitative
data, details common experimental protocols for solubility determination, and provides a visual
representation of a typical experimental workflow.

Quantitative Solubility Data

The solubility of Disperse Orange 30 in supercritical COz is influenced by the temperature and
pressure of the system, which in turn affect the density of the COz. Generally, the solubility of
the dye increases with increasing pressure at a constant temperature.[1] The relationship
between temperature and solubility is more complex, but higher temperatures can also lead to
increased solubility.[2]

The following table summarizes the experimental conditions and solubility ranges for Disperse
Orange 30 in scCO: as reported in the literature.
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Mole Fraction .
Temperature Pressure COz2 Density

K) (MPa) Solubility (x (glem?) Reference
10-°)

303.15 - 333.15 9.93-14.82 6.55-9.31 Not specified [1]

313-393 11-33 Not specified Not specified [31[4]

333.15-393.15 12-24 Not specified Not specified [4]

Experimental Protocols for Solubility Determination

The determination of dye solubility in supercritical fluids can be carried out using several
experimental methods. The most common approaches for Disperse Orange 30 are the static-
synthetic method and the closed-loop (batch) equilibrium method. A dynamic flow-through
method is also frequently employed for disperse dyes.

Static-Synthetic Method

The static-synthetic method involves introducing a known amount of the solute (Disperse
Orange 30) and the solvent (CO3) into a high-pressure view cell of a known volume. The
temperature and pressure are then adjusted. The point at which the last solid particle of the dye
dissolves into the supercritical fluid is visually observed and recorded as the saturation point.
This method allows for the determination of the solid-fluid transition pressures at various
temperatures and overall compositions.[1]

Closed-Loop (Batch) Solid-Fluid Equilibrium Apparatus

In a closed-loop or batch method, a specific amount of the dye is placed in an equilibrium cell.
[3][4] Supercritical COz is then charged into the cell, and the system is brought to the desired
temperature and pressure. The mixture is agitated for a sufficient time to ensure equilibrium is
reached. After equilibrium, the system is sampled to determine the concentration of the
dissolved dye. This can be done by expanding the sampled supercritical fluid phase and
collecting the precipitated dye for quantification, often using spectrophotometric methods.

Dynamic Flow-Through Method
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The dynamic flow-through method involves continuously passing supercritical CO2 through a
bed of the solid dye at a constant temperature and pressure. The COz, now saturated with the
dye, is then depressurized, causing the dye to precipitate in a collection vessel. The amount of
precipitated dye is measured, and the volume of CO:2 used is determined. This allows for the
calculation of the dye's solubility. In-situ concentration measurements can also be performed
using techniques like UV/Vis spectroscopy by incorporating a high-pressure optical cell in the
flow path.[5]

Experimental Workflow Visualization

The following diagram illustrates a generalized experimental workflow for determining the
solubility of a disperse dye in supercritical COz using a dynamic flow-through method with
spectroscopic analysis.
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Dynamic flow-through solubility measurement workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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